Cas no 38717-15-6 (5-Butoxy-4-chloropyridazin-3(2H)-one)

5-Butoxy-4-chloropyridazin-3(2H)-one is a heterocyclic compound featuring a pyridazinone core substituted with a butoxy group at the 5-position and a chlorine atom at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of agrochemicals and pharmaceuticals. The butoxy group enhances solubility in organic solvents, facilitating further functionalization, while the chlorine atom offers a reactive site for cross-coupling or nucleophilic substitution reactions. Its stability under standard conditions ensures consistent performance in synthetic applications. Researchers may find it useful for constructing complex molecules due to its balanced electronic and steric properties.
5-Butoxy-4-chloropyridazin-3(2H)-one structure
38717-15-6 structure
Product Name:5-Butoxy-4-chloropyridazin-3(2H)-one
CAS No:38717-15-6
MF:C8H11ClN2O2
MW:202.638140916824
CID:1033467
PubChem ID:71607388
Update Time:2025-10-28

5-Butoxy-4-chloropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-Butoxy-4-chloropyridazin-3(2H)-one
    • 5-Butoxy-4-chloro-3(2H)-pyridazinone
    • 5-butoxy-3-methyl-4,5-dihydro-isoxazole
    • 5-butoxy-4-chloro-2H-pyridazin-3-one
    • 5-Butoxy-4-chlorpyridazin-3(2H)-on
    • 5-n-butoxy-3-methyl-2-isoxazoline
    • CTK1E1306
    • Isoxazole, 5-butoxy-4,5-dihydro-3-methyl-
    • 4-butoxy-5-chloro-1H-pyridazin-6-one
    • 5-butoxy-4-chloro-2,3-dihydropyridazin-3-one
    • 38717-15-6
    • DB-317558
    • J-517222
    • Inchi: 1S/C8H11ClN2O2/c1-2-3-4-13-6-5-10-11-8(12)7(6)9/h5H,2-4H2,1H3,(H,11,12)
    • InChI Key: WFZGXHDREQBUII-UHFFFAOYSA-N
    • SMILES: ClC1C(NN=CC=1OCCCC)=O

Computed Properties

  • Exact Mass: 202.0509053g/mol
  • Monoisotopic Mass: 202.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.7Ų

5-Butoxy-4-chloropyridazin-3(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM163996-1g
5-butoxy-4-chloropyridazin-3(2H)-one
38717-15-6 95%
1g
$430 2021-08-05
Chemenu
CM163996-1g
5-butoxy-4-chloropyridazin-3(2H)-one
38717-15-6 95%
1g
$*** 2023-05-30
Alichem
A029182475-1g
5-Butoxy-4-chloropyridazin-3(2H)-one
38717-15-6 95%
1g
$405.48 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1735001-1g
5-Butoxy-4-chloropyridazin-3(2h)-one
38717-15-6 98%
1g
¥3577.00 2024-05-15

Additional information on 5-Butoxy-4-chloropyridazin-3(2H)-one

5-Butoxy-4-chloropyridazin-3(2H)-one (CAS No: 38717-15-6)

The compound 5-Butoxy-4-chloropyridazin-3(2H)-one (CAS No: 38717-15-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound belongs to the class of pyridazinones, which are known for their unique electronic properties and structural versatility. The molecule features a pyridazine ring system with a ketone group at position 3 and substituents at positions 4 and 5, namely a chlorine atom and a butoxy group, respectively. These substituents play a crucial role in modulating the physical and chemical properties of the compound, making it suitable for diverse applications.

Recent studies have highlighted the potential of 5-Butoxy-4-chloropyridazin-3(2H)-one in the field of optoelectronics. Researchers have demonstrated that this compound exhibits excellent fluorescence properties, which make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The presence of the butoxy group enhances the solubility of the molecule, facilitating its integration into device architectures. Moreover, the chlorine substituent contributes to the stability of the molecule under thermal and photochemical conditions, ensuring long-term performance in practical applications.

In addition to its optoelectronic applications, 5-Butoxy-4-chloropyridazin-3(2H)-one has shown potential in the field of catalysis. The pyridazine ring system serves as a robust platform for coordinating metal ions, enabling the development of efficient heterogeneous catalysts. Recent experiments have revealed that this compound can effectively catalyze various organic transformations, including C-C bond formations and oxidation reactions. The combination of high catalytic activity and excellent recyclability makes this compound a valuable addition to the arsenal of catalysts used in industrial processes.

The synthesis of 5-Butoxy-4-chloropyridazin-3(2H)-one involves a multi-step process that typically begins with the preparation of the corresponding pyridazine derivative. The introduction of the butoxy group is achieved through nucleophilic substitution reactions, while the chlorination step is carried out using standard electrophilic substitution techniques. The final step involves oxidation to form the ketone group at position 3, resulting in the desired product. This synthetic route is well-established and has been optimized to ensure high yields and purity levels.

From a physical properties perspective, 5-Butoxy-4-chloropyridazin-3(2H)-one exhibits a melting point of approximately 180°C and a boiling point around 320°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and THF. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential for use in light-harvesting applications.

One of the most exciting developments involving 5-Butoxy-4-chloropyridazin-3(2H)-one is its application in drug delivery systems. Researchers have successfully incorporated this compound into polymer-based nanocarriers, leveraging its biocompatibility and controlled drug release properties. Preclinical studies have demonstrated that these nanocarriers can effectively deliver therapeutic agents to target sites while minimizing systemic toxicity. This opens up new avenues for personalized medicine and targeted therapy.

In conclusion, 5-Butoxy-4-chloropyridazin-3(2H)-one (CAS No: 38717-15-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in materials science and drug delivery, positions it as a key player in future technological innovations. As research continues to uncover new properties and functionalities, this compound is poised to make significant contributions to both academic and industrial sectors.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent